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Compound of Interest

Compound Name:
(S)-2-Amino-2-phenylacetamide

hydrochloride

CAS No.: 60079-51-8

Cat. No.: B554970

Get Quote

(S)-2-Amino-2-phenylacetamide hydrochloride is a chiral building block of significant interest

in the synthesis of various pharmaceutical agents. Its structure, featuring a primary amine, an

amide, and a phenyl group, makes it a versatile intermediate. As with any active

pharmaceutical ingredient (API) or intermediate, a thorough understanding of its solubility is

paramount. Solubility is not merely a physical constant; it is a critical attribute that governs an

API's bioavailability, dictates the feasibility of formulation strategies, and influences the

efficiency and robustness of manufacturing processes.[1] This guide provides a comprehensive

technical overview of the solubility of (S)-2-Amino-2-phenylacetamide hydrochloride,

grounded in fundamental physicochemical principles and established experimental

methodologies, to support researchers and drug development professionals.

Physicochemical Properties Governing Solubility
The solubility behavior of (S)-2-Amino-2-phenylacetamide hydrochloride is a direct

consequence of its molecular structure and the resulting intermolecular forces it can establish

with a given solvent.
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Molecular Structure and Polarity: The molecule is comprised of a non-polar phenyl ring and

two polar functional groups: a primary amide and a primary amine. The amine is protonated

and exists as an ammonium cation, paired with a chloride anion. This salt form,

[C₆H₅CH(NH₃⁺)C(=O)NH₂]Cl⁻, dramatically increases the molecule's overall polarity

compared to its free base form. This ionic character is the primary driver of its solubility in

polar solvents.

pH-Dependent Solubility: As the hydrochloride salt of a primary amine, the compound's

solubility in aqueous media is intrinsically linked to the pH of the solution.[2] The primary

amine has a specific pKa, and its state of protonation is dictated by the surrounding pH.

In acidic to neutral solutions (pH < pKa), the amine exists predominantly in its protonated,

cationic form (R-NH₃⁺). This ionic species is highly polar and readily interacts with water

molecules, leading to higher solubility.[3][4]

In basic solutions (pH > pKa), the amine is deprotonated to its neutral, free base form (R-

NH₂). The loss of the ionic charge reduces polarity, significantly decreasing its aqueous

solubility.[5]

Predicted Lipophilicity (XLogP3): The predicted XLogP3 value for the parent compound, 2-

amino-2-phenylacetamide, is -0.1.[6][7] This value suggests a relatively low lipophilicity and a

preference for hydrophilic environments, a characteristic that is further enhanced by its

conversion to a hydrochloride salt.

Solubility Profile of (S)-2-Amino-2-phenylacetamide
Hydrochloride
While extensive quantitative data for this specific salt is not widely published, a reliable

qualitative and semi-quantitative profile can be established based on its physicochemical

properties and the "like dissolves like" principle.[8] The hydrochloride salt's ionic nature is the

dominant factor.
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Solvent Class Example Solvents Predicted Solubility Rationale

Aqueous Media

Water, 0.1 N HCl (pH

~1.2), Acetate Buffer

(pH 4.5), Phosphate

Buffer (pH 6.8)

High

The ionic

hydrochloride salt

readily dissociates

and is solvated by

polar water molecules.

High solubility is

expected across the

physiological pH

range of the

gastrointestinal tract.

[3][9][10][11]

Polar Protic Solvents Methanol, Ethanol
Soluble to Highly

Soluble

These solvents have

high dielectric

constants and can

form hydrogen bonds,

effectively solvating

both the ammonium

cation and the

chloride anion. The

free base is known to

be soluble in ethanol.

[12][13]

Polar Aprotic Solvents

Dimethyl Sulfoxide

(DMSO),

Dimethylformamide

(DMF)

Soluble

These solvents are

highly polar and are

excellent at solvating

cations, which would

promote the

dissolution of the salt.

Non-Polar Solvents Hexanes, Toluene,

Diethyl Ether

Insoluble to Sparingly

Soluble

The significant polarity

mismatch between the

ionic solute and the

non-polar solvent

prevents effective

solvation. The free
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base is only slightly

soluble in ether and

benzene.[12]

Experimental Protocol for Equilibrium Solubility
Determination
To obtain definitive quantitative data, the equilibrium (or thermodynamic) solubility must be

determined experimentally. The shake-flask method is the gold standard recognized by

regulatory bodies like the ICH.[9][10][11][14]

Principle
Equilibrium solubility is defined as the maximum concentration of a solute that can dissolve in a

solvent at a specific temperature and pressure, when the system is at equilibrium.[14] This is

achieved by allowing an excess of the solid compound to equilibrate with the solvent for a

sufficient duration, ensuring the solution is saturated.

Step-by-Step Methodology
Preparation of Media: Prepare the desired solvent systems (e.g., purified water, pH 1.2, 4.5,

and 6.8 buffers as per ICH M9 guidelines).[11] Bring the media to the target temperature

(e.g., 25°C for general data or 37 ± 1°C for biopharmaceutical relevance).[10]

Addition of Solute: Add an excess amount of (S)-2-Amino-2-phenylacetamide
hydrochloride to a known volume of the solvent in a sealed, inert vessel (e.g., a glass vial).

The excess solid is crucial to ensure saturation is reached.

Equilibration: Agitate the suspension at a constant temperature using a shaker, orbital mixer,

or magnetic stirrer. The equilibration time must be sufficient to reach a plateau in

concentration (typically 24-72 hours, which should be determined by preliminary

experiments).[15][16]

Phase Separation: After equilibration, allow the suspension to settle. Separate the solid

phase from the liquid phase (supernatant) using centrifugation (e.g., 15 minutes at >10,000
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g) followed by filtration through a chemically inert, fine-pore filter (e.g., 0.22 µm PVDF or

PTFE) that does not adsorb the solute.

pH Measurement: Measure the pH of the final saturated solution to confirm it has not

deviated from the initial target pH.[10][11]

Sample Preparation: Immediately dilute an aliquot of the clear filtrate with a suitable mobile

phase or solvent to bring the concentration within the calibrated range of the analytical

method.

Quantification: Analyze the diluted sample using a validated analytical method, such as

HPLC-UV, to determine the solute concentration.

Experimental Workflow Diagram
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(0.22 µm)
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(e.g., HPLC-UV)

Equilibrium Solubility
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Click to download full resolution via product page

Caption: Workflow for Equilibrium Solubility Determination.

Analytical Quantification
A validated, stability-indicating analytical method is required for accurate concentration

measurement. High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection

is a robust and common choice.[17]
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Method: Reversed-phase HPLC.

Stationary Phase: C18 column (e.g., 4.6 mm x 150 mm, 5 µm).

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate or

acetate buffer) and an organic modifier (e.g., acetonitrile or methanol).

Detection: UV spectrophotometer set to a wavelength of maximum absorbance for the

phenylacetamide chromophore (e.g., ~254-260 nm).

Quantification: Concentration is determined by comparing the peak area of the analyte to a

calibration curve constructed from standards of known concentration.[18]

Key Factors Influencing Solubility & Their
Implications
Understanding the interplay of various factors is crucial for leveraging solubility data in drug

development.

The Critical Role of pH
As established, pH is the most dominant factor for this compound. The relationship between

pH, the compound's ionization state, and its resulting aqueous solubility is a cornerstone of pre-

formulation studies.

Low pH
(Acidic, pH < pKa)

Protonated Form
[R-NH3+]

(Cationic, Polar)
Favors

High pH
(Basic, pH > pKa)

Free Base
[R-NH2]

(Neutral, Less Polar)

Favors

High Aqueous
Solubility

Leads to

Low Aqueous
Solubility

Leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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